1-(4-Iodophenyl)ethanamine

• IUPAC Name: 1-(4-iodophenyl)ethanamine
• InChI: InChI=1S/C8H10IN/c1-6(10)7-2-4-8(9)5-3-7/h2-6H,10H2,1H3
• InChI Key: HLCLTOJXMUXWQW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)I)N
• Molecular Formula: C8H10IN
• Molecular Weight: 247.08 g/mol

Description

1-(4-Iodophenyl)ethanamine, also known as 4-iodo-1-phenylethanamine, is an aromatic amine used in a variety of scientific research applications. It is a colorless, water-soluble solid with a molecular weight of 246.09 g/mol and a melting point of approximately 123°C. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in analytical chemistry and in the preparation of organic compounds.

Scientific Research Applications

Substance Analysis and Detection

• Detection Method Development : Research has focused on developing detection methods for 1-(4-Iodophenyl)ethanamine (25I-NBOMe) and similar substances in clinical settings. A high-performance liquid chromatography tandem mass spectrometry (HPLC/MS/MS) method was developed for detecting and quantifying 25I-NBOMe in serum, demonstrating its applicability in clinical toxicology testing (Poklis et al., 2013).

• Metabolite Identification : The identification of metabolites is crucial for understanding the substance's pharmacokinetics and for developing detection methods. Fifteen metabolites of 25I-NBOMe were identified in mouse hepatic microsomal preparations, and their presence was confirmed in human urine samples from intoxicated patients (Poklis et al., 2015). Additionally, a study described the metabolism of 25I-NBOMe and 25I-NBOH in human liver microsomes, identifying the main cytochrome P450 enzymes involved (Nielsen et al., 2017).

• Postmortem Detection : The detection of 25I-NBOMe in postmortem samples is significant for forensic investigations. A case documented the postmortem detection of 25I-NBOMe in various body fluids and tissues using high-performance liquid chromatography with tandem mass spectrometry (HPLC/MS/MS), providing valuable information for toxicology analyses (Poklis et al., 2014).

Pharmacology and Toxicology

• Pharmacological Characterization : Studies on the pharmacology of substances related to this compound help in understanding their effects on the body and potential therapeutic applications. A study examined the neuropharmacology of NBOMe hallucinogens and their 2C counterparts, assessing their 5-HT2A agonist properties in rats, which is consistent with their powerful hallucinogenic effects in humans (Elmore et al., 2018).

• Synthesis and Characterization of Related Compounds : The synthesis and characterization of compounds related to this compound are essential for developing potential therapeutic agents and for understanding the structure-activity relationship. A study reported the synthesis, characterization, and antiamoebic activity of chalcones bearing N-substituted ethanamine, highlighting their potential in drug development (Zaidi et al., 2015).